Cas no 2015215-13-9 (Notoginsenoside ST13)

Notoginsenoside ST13 structure

Notoginsenoside ST13 structure

Product Name:Notoginsenoside ST13

CAS No:2015215-13-9

Molecular Formula:C₃₆H₆₂O₉

Molecular Weight:638.872092723846

CID:4668522

Notoginsenoside ST13 Properties

Names and Identifiers

- (3beta,6alpha,12beta,20Z)-3,12,25-Trihydroxydammar-20(22)-en-6-yl beta-D-glucopyranoside
- InChIKey： SLPPUMWTJMNBCW-VXLYETTFSA-N
- Inchi： 1S/C36H62O9/c1-19(10-9-13-32(2,3)43)20-11-15-35(7)26(20)21(38)16-24-34(6)14-12-25(39)33(4,5)30(34)22(17-36(24,35)8)44-31-29(42)28(41)27(40)23(18-37)45-31/h10,20-31,37-43H,9,11-18H2,1-8H3/b19-10+
- SMILES： C/C(/C1C2C(CC3C(C2(C)CC1)(C)CC(OC1C(O)C(O)C(O)C(CO)O1)C1C3(CCC(C1(C)C)O)C)O)=C\CCC(O)(C)C

Experimental Properties

Solubility: Insuluble (2.3E-3 g/L) (25 ºC),
Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),

Notoginsenoside ST13 Synthesis

Synthetic Circuit 1

2113676-66-5

2113676-66-5

2113676-62-1

2113676-62-1

2015215-13-9

2015215-13-9

97744-96-2

97744-96-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , 1,4-Dioxane , Water ; 5 h, pH 7.0, 90 °C

Reference

: Pseudo-ginsenoside derivatives and preparation method

, China, , ,

Notoginsenoside ST13 Raw materials

Notoginsenoside ST13 Preparation Products

Notoginsenoside ST13 Related Literature

1. The diene-transmissive hetero-Diels–Alder reaction of 2-vinyl α,β-unsaturated aldimines: stereoselective synthesis of hexahydroquinazolin-2-ones†

Satoru Kobayashi,Kenji Kudo,Ai Ito,Satoru Hirama,Takashi Otani,Takao Saito Org. Biomol. Chem., 2014,12, 4061-4064
2. Click chemistry-assisted synthesis of triazolo linked podophyllotoxin conjugates as tubulin polymerization inhibitors†

M. V. P. S. Vishnuvardhan,Saidi Reddy V.,Kunta Chandrasekhar,V. Lakshma Nayak,Ibrahim Bin Sayeed,Abdullah Alarifi Med. Chem. Commun., 2017,8, 1817-1823
3. Selection and characterisation of bioreceptors to develop nanoparticle-based lateral-flow immunoassays in the context of the SARS-CoV-2 outbreak†

Liming Hu,Enric Calucho,Celia Fuentes-Chust,Andrea Idili,Ruslan Álvarez-Diduk,Lourdes Rivas Lab Chip, 2022,22, 2938-2943
4. A picosecond time-resolved study on prototropic reactions of electronically excited 1,5- and 1,8-diaminonaphthalenes in aqueous solution

Kazuyuki Takehira,Yoshiki Sugawara,Susumu Kowase,Seiji Tobita Photochem. Photobiol. Sci., 2005,4, 287-293
5. Preparation and evaluation of silica-based N-octylimidazolium stationary phases for HPLC

Kourosh Tabar Heydar,Elahe Naghdi,Ali Sharifi,Mojtaba Mirzaei,Seyyed Hamid Ahmadi Anal. Methods, 2015,7, 5074-5080
6. Ultrathin porous NiO nanoflake arrays on nickel foam as an advanced electrode for high performance asymmetric supercapacitors†

Shuxing Wu,K. S. Hui,K. N. Hui J. Mater. Chem. A, 2016,4, 9113-9123
7. Catalytic activity of reusable nickel oxide nanoparticles in the synthesis of spirooxindoles

Mohammad Ali Nasseri,Fateme Kamali,Batol Zakerinasab RSC Adv., 2015,5, 26517-26520
8. Cocrystallization of axitinib with carboxylic acids: preparation, crystal structures and dissolution behavior†

Bo-Ying Ren,Xia-Lin Dai,Jie Wang,Chao Wu,Tong-Bu Lu,Jia-Mei Chen CrystEngComm, 2021,23, 5504-5515
9. First principles investigation on Na-ion storage in two-dimensional boron-rich B2N, B3N, and B5N†

Xingyi Zhou,Fang Liu,Beibei Xiao,Lianli Wang Phys. Chem. Chem. Phys., 2023,25, 1123-1132
10. Study of binary and ternary metal complexes containing the sulfato ligand: molecular models for selected non-catalytic sites in sulfurylase†

Gabriella Tamasi,Renzo Cini Dalton Trans., 2003, 2928-2936

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